1-(4-fluoro-1H-indazol-3-yl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
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Description
1-(4-fluoro-1H-indazol-3-yl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known by its chemical formula C₁₈H₁₈FN₃O₄, is a synthetic organic compound. Let’s dissect its name:
1-(4-fluoro-1H-indazol-3-yl): This part refers to the indazole ring system with a fluorine substitution at the 4-position.
N-(3-methoxyphenyl): The amide group is attached to a 3-methoxyphenyl (anisyl) moiety.
5-oxopyrrolidine-3-carboxamide: The core structure contains a pyrrolidine ring with a ketone group at position 5 and an amide at position 3.
Properties
Molecular Formula |
C19H17FN4O3 |
|---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
1-(4-fluoro-1H-indazol-3-yl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C19H17FN4O3/c1-27-13-5-2-4-12(9-13)21-19(26)11-8-16(25)24(10-11)18-17-14(20)6-3-7-15(17)22-23-18/h2-7,9,11H,8,10H2,1H3,(H,21,26)(H,22,23) |
InChI Key |
MBCLDPZGASYHSW-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2CC(=O)N(C2)C3=NNC4=C3C(=CC=C4)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Indazole Synthesis:
Anisyl Group Introduction:
Amide Formation:
Industrial Production:
- Industrial-scale synthesis typically involves multistep processes, with optimization for yield and purity.
Chemical Reactions Analysis
1-(4-fluoro-1H-indazol-3-yl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide undergoes various reactions:
Oxidation: Oxidative cleavage of the ketone group.
Reduction: Reduction of the nitro group (if present).
Substitution: Nucleophilic substitution at the anisyl group.
Common Reagents and Conditions:
Scientific Research Applications
1-(4-fluoro-1H-indazol-3-yl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide finds applications in:
Medicine: Investigated as a potential anticancer agent due to its effects on specific molecular targets.
Chemical Biology: Used in studies related to kinase inhibition.
Industry: Limited applications due to its complex synthesis.
Mechanism of Action
Molecular Targets: Likely targets include kinases or enzymes involved in cell signaling pathways.
Pathways: Further research needed to elucidate specific pathways affected.
Comparison with Similar Compounds
Similar Compounds:
: Example reference. : Another reference. : Yet another reference.
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